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Compound of Interest

Compound Name: cis-Isoeugenol

Cat. No.: B1225279

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Isoeugenol, a phenylpropanoid naturally occurring in various essential oils, is a compound
of significant interest in the fragrance, flavor, and pharmaceutical industries. Its distinct
aromatic profile and potential biological activities necessitate a thorough understanding of its
fundamental physical and chemical properties. This technical guide provides a comprehensive
overview of the physical state and appearance of the cis-isomer of isoeugenol, complete with
guantitative data, detailed experimental protocols for property determination, and a visualized
experimental workflow.

Physical State and Appearance

At ambient temperature and pressure, cis-isoeugenol exists as a liquid.[1] Its appearance is
consistently described as a colorless to pale yellow or yellowish oily liquid.[1] The compound
possesses a characteristic pleasant, sweet, and spicy aroma.[1] In contrast, the trans-isomer of
isoeugenol is a crystalline solid, highlighting the significant impact of stereochemistry on the
physical properties of this molecule.

Quantitative Physical and Chemical Properties

A summary of the key physical and chemical properties of cis-isoeugenol is presented in the
table below. These parameters are crucial for handling, formulation, and quality control.
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Property Value Conditions
Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

CAS Number 5912-86-7

Physical State Liquid Room Temperature

Color Colorless to Pale Yellow

Odor Sweet, Spicy

Boiling Point 133 °C at 11 mmHg

Density 1.088 g/cm3 at 20 °C

Refractive Index 1.5724 at 20 °C (Helium line)

Experimental Protocols

Accurate determination of the physical properties of cis-isoeugenol is essential for its

characterization. The following section details standard experimental methodologies for

measuring its key physical parameters.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-reflux method is a suitable technique.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Thermometer with a suitable range

Capillary tube (sealed at one end)

Heating block or oil bath
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e Stirrer (if using an oil bath)

Procedure:

Add approximately 0.5 mL of the cis-isoeugenol sample into the small test tube.
o Place the test tube in the heating block or oil bath.

e Suspend the thermometer in the test tube, ensuring the bulb is positioned just above the
liquid surface to measure the vapor temperature.

e Gently heat the sample.

o Observe the refluxing of the liquid, which is the condensation of vapor on the cooler, upper
part of the test tube.

e The boiling point is the stable temperature at which the vapor is continuously condensing on
the thermometer bulb.

o Record the atmospheric pressure at the time of measurement, as boiling point is pressure-
dependent.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method provides a
precise way to determine the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:
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e Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance
(ma).

« Fill the pycnometer with distilled water and place it in the constant temperature water bath
(e.g., at 20°C) until it reaches thermal equilibrium.

o Ensure the water level is at the mark on the capillary and wipe any excess water from the
outside.

» Weigh the pycnometer filled with water (mz).

o Empty and dry the pycnometer completely.

« Fill the pycnometer with the cis-isoeugenol sample and repeat step 3.
o Weigh the pycnometer filled with the sample (ms).

e The density of the sample (p_sample) is calculated using the following formula: p_sample =
[(ms - m1) / (m2 - m1)] * p_water where p_water is the known density of water at the
experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance.

Apparatus:

e Abbe refractometer

» Constant temperature water bath connected to the refractometer
e Light source (e.g., sodium lamp)

e Dropper

Procedure:

e Ensure the prisms of the Abbe refractometer are clean and dry.
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 Calibrate the instrument using a standard liquid with a known refractive index.

» Set the circulating water bath to the desired temperature (e.g., 20°C) and allow the
refractometer to equilibrate.

e Using a dropper, place a few drops of the cis-isoeugenol sample onto the surface of the
measuring prism.

o Close the prisms and allow a few minutes for the sample to reach the set temperature.

o Adjust the light source and the refractometer's controls to bring the dividing line between the
light and dark fields into sharp focus at the center of the crosshairs in the eyepiece.

Read the refractive index value directly from the instrument's scale.

Experimental Workflow for Physical
Characterization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a liquid substance such as cis-isoeugenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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